1-Benzyl-4-(furan-2-ylmethyl)piperazine

• CAS No.: 266674-68-4
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34g/mol
• IUPAC Name: 1-benzyl-4-(furan-2-ylmethyl)piperazine
• InChI: InChI=1S/C16H20N2O/c1-2-5-15(6-3-1)13-17-8-10-18(11-9-17)14-16-7-4-12-19-16/h1-7,12H,8-11,13-14H2
• InChI Key: RLTZCWBBHBVFFB-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC=CO3

Description

1-Benzyl-4-(furan-2-ylmethyl)piperazine is a piperazine derivative featuring a benzyl group at the N1 position and a furan-2-ylmethyl substituent at the N4 position. Piperazine derivatives are widely studied for their pharmacological versatility, including applications in antipsychotics, antimicrobial agents, and enzyme inhibitors. This compound’s unique structure combines aromatic (benzyl) and heterocyclic (furan) moieties, which may influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Key Findings :

• The benzofuranyl-pyrrolylmethyl substitution in Elopiprazole enhances Sig-1R selectivity, whereas the furan-2-ylmethyl group in the target compound may favor interactions with other targets (e.g., serotonin receptors) .
• Halogenation (e.g., bromine in ) can improve metabolic stability but may reduce solubility due to increased lipophilicity .
• Hydrazone derivatives () demonstrate that nitro-furan substitutions enhance antibacterial activity, suggesting the target compound’s furan moiety could be modified for similar applications.

Physicochemical Properties

Data from analogous piperazine derivatives reveal trends in solubility and pKa ():

Compound Type	Spacer Between Piperazine and Core	Aqueous Solubility (μM)	pKa (Piperazine N)
Ethylene spacer (e.g., 8ac)	-(CH₂)₂-	≥80 (pH 2.0, 6.5)	6–7
Direct attachment (e.g., 8a)	None	<20 (pH 2.0, 6.5)	≤3.8
Methylene spacer (e.g., 8j)	-CH₂-	60–80	~5.0

Implications for Target Compound :

• The furan-2-ylmethyl group in 1-benzyl-4-(furan-2-ylmethyl)piperazine likely acts as a methylene spacer, predicting moderate solubility (~60–80 μM) and a pKa near 5.0, favorable for oral bioavailability .

Metabolic Stability

Piperazine rings are metabolic hotspots, often undergoing N-dealkylation or oxidation (). Comparisons include:

• 1-Benzyl-4-(3-phenylpropyl)piperazine (): Rapid hepatic clearance due to benzylic oxidation.
• Piperazine isosteres (): Replacement with morpholine or azetidine reduces metabolic liability but may lower receptor affinity.
• Target Compound : The furan moiety may slow oxidation compared to phenylpropyl analogs, though in vitro assays are needed to confirm.

Receptor Binding and Selectivity

• Serotonin 5-HT₁A: Piperazine derivatives with three-carbon linkers (e.g., coumarin-piperazine in ) show subnanomolar affinity.
• BACE1 Inhibition : Indole-piperazine hybrids () with IC₅₀ values ~20 mM indicate that the target compound’s benzyl-furan substitution could enhance binding to amyloidogenic enzymes.